Cas no 899976-16-0 (4-chloro-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylbenzamide)

• Product Name: 4-chloro-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylbenzamide
• CAS No: 899976-16-0
• MF: C₁₇H₁₇ClN₂O₃S
• MW: 364.846482038498
• CID: 5490881
• Update Time: 2025-05-23

4-chloro-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[4-(1,1-dioxothiazinan-2-yl)phenyl]benzamide
• 4-chloro-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylbenzamide

• Inchi： 1S/C17H17ClN2O3S/c18-14-5-3-13(4-6-14)17(21)19-15-7-9-16(10-8-15)20-11-1-2-12-24(20,22)23/h3-10H,1-2,11-12H2,(H,19,21)
• InChI Key： BUOKAXZURYIBFQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCCS2(=O)=O)C=C1)(=O)C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-chloro-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylbenzamide

4-Chloro-N-4-(1,1-Dioxo-1λ6,2-Thiazinan-2-Yl)Phenylbenzamide: A Comprehensive Overview

4-Chloro-N-4-(1,1-Dioxo-1λ6,2-Thiazinan-2-Yl)Phenylbenzamide (CAS No. 899976-16-0) is a highly specialized organic compound with a complex chemical structure. This compound belongs to the class of benzamides and features a thiazinan ring system, which is a derivative of thiazole. The presence of the chloro group at the para position of the phenyl ring adds to its unique chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

The chemical structure of 4-Chloro-N-4-(1,1-Dioxo-1λ6,2-Thiazinan-2-Yl)Phenylbenzamide is characterized by a benzamide moiety linked to a thiazinan ring system. The thiazinan ring is a six-membered heterocyclic structure containing sulfur and nitrogen atoms. The dioxo group at position 1 of the thiazinan ring introduces additional electron-withdrawing effects, which influence the compound's reactivity and stability. This structural complexity makes it an interesting subject for both theoretical and experimental studies.

Recent studies have explored the synthesis of 4-Chloro-N-4-(1,1-Dioxo-1λ6,2-Thiazinan-2-Yl)Phenylbenzamide using various methodologies. One notable approach involves the reaction of 4-chlorophenyl isocyanate with 2-aminothiazolidinone derivatives under controlled conditions. This method has been optimized to achieve high yields and purity levels. The synthesis process is highly sensitive to reaction conditions, including temperature and pH levels, which must be carefully monitored to ensure the formation of the desired product.

The physical properties of CAS No. 899976-16-0 have been extensively studied. It has a melting point of approximately 235°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility increases significantly in polar solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for various laboratory applications. The compound exhibits strong UV absorption characteristics, which are attributed to its conjugated π-system.

One of the most promising applications of 4-Chloro-N-4-(1,1-Dioxo-1λ6,2-Thiazinan-2-Yl)Phenylbenzamide lies in its potential use as a building block for advanced materials. Researchers have investigated its ability to form self-assembled monolayers (SAMs) on various substrates. These SAMs exhibit excellent thermal stability and mechanical strength, making them ideal candidates for use in nanotechnology and electronics.

In the pharmaceutical industry, this compound has shown potential as a lead molecule for drug development. Its ability to inhibit certain enzymes involved in disease pathways has been explored in preclinical studies. For instance, recent research indicates that CAS No. 899976-16-0 exhibits moderate inhibitory activity against histone deacetylases (HDACs), which are implicated in various cancers and inflammatory diseases.

The environmental impact of 4-Chloro-N-4-(1,1-Dioxo-1λ6,2-Thiazinan-2-Yl)Phenylbenzamide has also been a topic of interest. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, reducing its potential toxicity to aquatic ecosystems. This makes it a more sustainable option compared to other similar compounds that are resistant to degradation.

In conclusion, CAS No. 899976-16-0, or 4-Chloro-N-4-(1,1-Dioxo-1λ6,2-Thiazinan-2-Yl)Phenylbenzamide, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development.